Cas no 121877-30-3 ()

• CAS No: 121877-30-3
• MF: C₃₇H₇₄O₂
• MW: 550.982272624969
• CID: 6646505
• PubChem ID: 134823879
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C37H74O2/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23-26-29-32-35-39-37(38)34-31-28-25-22-21-24-27-30-33-36(3)5-2/h36H,4-35H2,1-3H3
• InChI Key： UQPSTHHWDLDBFA-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC(C)CC)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 550.56888160g/mol
• Monoisotopic Mass: 550.56888160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 39
• Rotatable Bond Count: 34
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters